Cas no 56966-54-2 (3-Chloro-4-(2-chlorophenoxy)aniline)

• Product Name: 3-Chloro-4-(2-chlorophenoxy)aniline
• CAS No: 56966-54-2
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 347205
• PubChem ID: 415969
• Update Time: 2025-04-19

3-Chloro-4-(2-chlorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(2-chlorophenoxy)-
• 3-Chloro-4-(2-chlorophenoxy)aniline
• 3-Chlor-4-(2-chlor-phenoxy)-anilin
• 3-chloro-4-(2-chloro-phenoxy)-aniline
• 3-Chloro-4-(2-chlorophenoxy)phenylamine
• AC1L9AQ7
• ALBB-005561
• CTK1F3361
• NCIOpen2_003938
• SBB014050
• STK501053
• SureCN632218
• [3-chloro-4-(2-chlorophenoxy)phenyl]amine
• MFCD07365123
• LS-02073
• CS-0319817
• 56966-54-2
• E84017
• AKOS000100274
• SCHEMBL632218
• DTXSID80328971

• MDL： MFCD07365123
• Inchi： 1S/C12H9Cl2NO/c13-9-3-1-2-4-11(9)16-12-6-5-8(15)7-10(12)14/h1-7H,15H2
• InChI Key： YYADBYCIGQCOFE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=CC=1Cl)N

Computed Properties

• Exact Mass: 253.00627
• Monoisotopic Mass: 253.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

3-Chloro-4-(2-chlorophenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers